Cas no 221196-22-1 (1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]-
• CAS No: 221196-22-1
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 3912949
• Update Time: 2025-07-15

1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]-

• Inchi： 1S/C19H20N2O2/c1-20(14-15-8-3-2-4-9-15)12-7-13-21-18(22)16-10-5-6-11-17(16)19(21)23/h2-6,8-11H,7,12-14H2,1H3
• InChI Key： AHNQNSXUUYLQKR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCN(C)CC1=CC=CC=C1

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 439.5±28.0 °C(Predicted)
• pka: 8.46±0.50(Predicted)

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]-

Introduction to 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- (CAS No. 221196-22-1)

1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- (CAS No. 221196-22-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a substituted isoindole dione, is characterized by its unique structural features and potential biological activities. The compound's structure includes a core isoindole dione moiety with a substituted propyl chain containing a methyl(phenylmethyl)amino group, which imparts specific chemical and biological properties.

The chemical structure of 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- is particularly interesting due to its potential for modulating various biological pathways. The isoindole dione scaffold is known for its ability to interact with specific protein targets, making it a valuable candidate for drug discovery and development. Recent studies have explored the compound's interactions with enzymes, receptors, and other biomolecules, highlighting its potential therapeutic applications.

In the realm of medicinal chemistry, 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- has been investigated for its anti-inflammatory and neuroprotective properties. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, studies in neurodegenerative diseases have shown that the compound can protect neuronal cells from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The pharmacological profile of 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- has also been evaluated in preclinical models. In vitro assays have revealed that the compound has high selectivity and potency against specific targets, making it an attractive lead molecule for further optimization. Animal studies have further confirmed its efficacy in reducing inflammation and improving cognitive function in models of Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- has also been studied for its synthetic accessibility and structural modifications. Chemists have developed efficient synthetic routes to produce this compound and its analogs, enabling the exploration of structure-activity relationships (SAR). These efforts have led to the identification of key structural elements that contribute to the compound's biological activity, providing valuable insights for drug design.

The safety profile of 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- is another critical aspect of its development as a potential therapeutic agent. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the compound's safety and tolerability, paving the way for further clinical evaluation.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[3-[methyl(phenylmethyl)amino]propyl]- (CAS No. 221196-22-1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a key molecule in the quest for novel treatments for inflammatory and neurodegenerative diseases.